{5-[2-(dimethylamino)-1,3-thiazol-5-yl]-4-phenyl-1H-imidazol-1-yl}acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
{5-[2-(dimethylamino)-1,3-thiazol-5-yl]-4-phenyl-1H-imidazol-1-yl}acetic acid is a useful research compound. Its molecular formula is C16H16N4O2S and its molecular weight is 328.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 328.09939694 g/mol and the complexity rating of the compound is 417. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Corrosion Inhibition
- A study by Quraishi and Sharma (2005) investigated thiazoles, including compounds similar to the one , as corrosion inhibitors for mild steel in formic and acetic acid solutions. They found that these compounds varied in their efficiency based on their nature, concentration, temperature, and other factors. The adsorption of these thiazoles on mild steel surfaces followed the Langmuir adsorption isotherm, indicating their potential use in corrosion inhibition applications (Quraishi & Sharma, 2005).
Mechanisms in Organic Chemistry
- Fife et al. (1991) explored the hydrolysis reactions of thiazolidine derivatives, including 2-(p-(dimethylamino) styryl)-1,3-thiazolidine. They discovered an iminium ion intermediate formed during the hydrolysis process, which provides insights into organic reaction mechanisms and potential applications in synthetic chemistry (Fife et al., 1991).
Synthesis of Novel Compounds
- Dzvinchuk and Lozinskii (2009) reported on a three-component cyclocondensation involving 4-(dimethylamino)benzaldehyde, leading to the synthesis of novel compounds. This process demonstrates the application of such chemicals in creating structurally diverse molecules (Dzvinchuk & Lozinskii, 2009).
Anticancer Potential
- Mabkhot et al. (2019) synthesized a thiazolidinone derivative with a structure similar to the queried compound. They found that it exhibited moderate anticancer activity, suggesting potential applications in the development of cancer therapeutics (Mabkhot et al., 2019).
Anti-inflammatory and Analgesic Activities
- Khalifa and Abdelbaky (2008) synthesized new imidazolyl acetic acid derivatives and evaluated them for anti-inflammatory and analgesic activities. They found that some compounds exhibited significant activity, indicating potential medicinal applications (Khalifa & Abdelbaky, 2008).
Antimicrobial Properties
- Fuloria et al. (2009) synthesized new oxadiazoles derived from phenylpropionohydrazides, including compounds with a dimethylamino group. They found these compounds to have anti-bacterial and anti-fungal activity, suggesting potential use in antimicrobial treatments (Fuloria et al., 2009)
Exploration in Crystallography
- In et al. (1997) investigated the crystal structure of 4-(carboxymethyl)imidazol-3-ium picrate, which is structurally related to the queried compound. Their findings contribute to understanding the molecular interactions and crystallography of similar compounds (In et al., 1997).
Cycloaddition Reactions
- Alajarín et al. (2006) studied the [2+2] cycloaddition of 2-aminothiazoles with dimethyl acetylenedicarboxylate. Their work revealed unexpected formation of compounds, providing valuable insights into cycloaddition reactions in organic chemistry (Alajarín et al., 2006).
Inhibitor Synthesis and Evaluation
- Smissman et al. (1976) prepared 2,2-dimethyl-4-imidazolidinone derivatives, including compounds structurally related to the queried chemical. They evaluated these compounds for their ability to inhibit amino acid decarboxylases, indicating potential applications in enzyme inhibition studies (Smissman et al., 1976).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
2-[5-[2-(dimethylamino)-1,3-thiazol-5-yl]-4-phenylimidazol-1-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4O2S/c1-19(2)16-17-8-12(23-16)15-14(11-6-4-3-5-7-11)18-10-20(15)9-13(21)22/h3-8,10H,9H2,1-2H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOIXBBRIWXKJBB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC=C(S1)C2=C(N=CN2CC(=O)O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.